Cas no 942999-92-0 (dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate)

• Product Name: dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate
• CAS No: 942999-92-0
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• MDL: MFCD28502792
• CID: 3164236
• PubChem ID: 67413550
• Update Time: 2025-07-20

dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate
• dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate
• P15184
• AKOS025289979
• AB89984
• AS-52455
• 942999-92-0
• MFCD28502792
• CS-0052723
• BCWFWKSMCATFDC-UHFFFAOYSA-N
• SCHEMBL2451039
• dimethylbicyclo[3.2.2]nonane-1,5-dicarboxylate

• MDL： MFCD28502792
• Inchi： 1S/C13H20O4/c1-16-10(14)12-4-3-5-13(8-6-12,9-7-12)11(15)17-2/h3-9H2,1-2H3
• InChI Key： BCWFWKSMCATFDC-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCC(C(=O)OC)(CC1)CC2)=O

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 293.0±15.0 °C at 760 mmHg
• Flash Point: 136.4±18.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate

Exploring the Unique Properties and Applications of Dimethyl Bicyclo[3.2.2]nonane-1,5-dicarboxylate (CAS No. 942999-92-0)

In the realm of organic chemistry and specialty chemicals, dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate (CAS No. 942999-92-0) stands out as a fascinating compound with a distinctive bicyclic structure. This ester derivative, characterized by its rigid molecular framework and dual carboxylate groups, has garnered attention for its potential in fragrance synthesis, pharmaceutical intermediates, and high-performance polymer applications. Researchers and industry professionals are increasingly exploring its unique steric hindrance effects and thermal stability, making it a subject of interest in advanced material science.

The bicyclo[3.2.2]nonane core of this compound provides exceptional structural rigidity, which is highly valued in the development of flavor and fragrance compounds. Unlike linear esters, the constrained geometry of dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate influences its odor profile and volatility, making it a candidate for long-lasting perfume fixatives. Recent trends in sustainable fragrance development have spotlighted such bio-based esters, aligning with consumer demand for eco-friendly alternatives to synthetic musks.

From a synthetic chemistry perspective, the CAS No. 942999-92-0 compound serves as a versatile building block for asymmetric catalysis and chiral synthesis. Its bridged ring system offers a platform for creating sterically demanding ligands, which are crucial in transition-metal catalysis. This aligns with current research priorities in green chemistry, where efficient atom economy and low-waste synthesis are paramount. Laboratories focusing on organocatalysis have reported its utility in constructing quaternary carbon centers, a challenging feat in organic synthesis.

In material science, the thermal degradation resistance of dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate has sparked interest for high-temperature polymer applications. Its incorporation into polyester resins or epoxy modifiers can enhance mechanical strength while maintaining lightweight properties—a critical combination for aerospace and automotive composites. With the rise of electric vehicle technologies, such heat-resistant additives are increasingly relevant for battery component materials.

The compound's solubility profile in both polar and non-polar solvents makes it valuable for formulation chemistry. Cosmetic chemists are investigating its potential as a non-greasy emollient or delivery agent for active ingredients, capitalizing on its low irritation potential. This intersects with the booming clean beauty movement, where multifunctional ingredients with minimal environmental impact are preferred.

Analytical challenges surrounding CAS No. 942999-92-0 include its stereochemical complexity and isomeric purity determination. Advanced techniques like chiral HPLC and NMR crystallography are often employed to characterize this compound, reflecting the growing sophistication of structural elucidation methods in modern chemistry. These analytical considerations are particularly relevant for quality control in pharmaceutical applications where enantiomeric excess is critical.

As regulatory landscapes evolve, the environmental fate of bicyclic esters like dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate is under scrutiny. Recent biodegradation studies suggest favorable ecological profiles compared to traditional phthalate alternatives, positioning it as a candidate for sustainable plasticizers. This addresses pressing concerns about microplastic pollution and aligns with circular economy initiatives in chemical manufacturing.

The commercial availability of CAS No. 942999-92-0 remains limited to specialty chemical suppliers, reflecting its status as a high-value intermediate. Current market analyses indicate growing demand from R&D laboratories and niche industrial applications, with particular interest from Asia-Pacific regions where fine chemical production is expanding rapidly. Supply chain considerations for such low-volume-high-margin chemicals are becoming increasingly sophisticated, incorporating blockchain tracking for material provenance verification.

Future research directions for dimethyl bicyclo[3.2.2]nonane-1,5-dicarboxylate may explore its biological activity through computational chemistry approaches, particularly in enzyme inhibition studies. The compound's three-dimensional structure presents interesting possibilities for molecular docking simulations, potentially uncovering novel therapeutic applications. Such investigations would complement current trends in AI-driven drug discovery, where structurally complex molecules are prioritized for targeted therapies.